5-Amino-1-(2,6-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
5-Amino-1-(2,6-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile (herein referred to as 5-APMPC) is an organic compound that has recently gained attention in the scientific community due to its potential applications in drug design and laboratory experiments. 5-APMPC is a pyrazole carbonitrile that has been found to possess a variety of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. In addition, 5-APMPC has been shown to possess a high degree of solubility, making it a promising compound for use in drug delivery systems.
Scientific Research Applications
Heterocyclic Chemistry and Structural Analysis
- Heterocyclic Tautomerism : The reaction of 3-methyl-1-phenyl-2-pyrazolin-5-one with tetracyanoethylene results in a compound closely related to 5-Amino-1-(2,6-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile. This compound's structure, determined by X-ray crystallography, contributes to the understanding of heterocyclic tautomerism in similar pyrazole derivatives (Guard & Steel, 2001).
Antiviral Research
- Synthesis for Antiviral Evaluation : Pyrazolo derivatives, including ones similar to this compound, have been synthesized for evaluation against Herpes Simplex Virus type-1 (HSV-1), indicating potential antiviral applications (Shamroukh et al., 2007).
Unexpected Synthetic Outcomes
- Unforeseen Synthetic Pathways : Research has shown that attempts to synthesize certain tetrazole derivatives from compounds including 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles can unexpectedly lead to pyrazolopyrimidine derivatives, suggesting complex reactions and potential for novel compound discovery (Faria et al., 2013).
Corrosion Inhibition
- Corrosion Inhibition in Industry : Pyranopyrazole derivatives related to this compound have been investigated as corrosion inhibitors for mild steel in acidic solutions. Their high inhibition efficiency highlights their industrial application in corrosion protection (Yadav et al., 2016).
Anti-Inflammatory Research
- Synthesis and Anti-Inflammatory Activity : Derivatives of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile have been synthesized and evaluated for anti-inflammatory activity, showing the potential of these compounds in medical applications (El-Dean et al., 2016).
Synthesis of Novel Compounds
- Novel Synthetic Routes : The utility of 5-amino-1-aryl-1H-pyrazole-4-carbonitriles in synthesizing new pyrazolopyrimidines and tetrazoles highlights the versatility of these compounds in creating diverse heterocyclic structures (Khalafy et al., 2014).
properties
IUPAC Name |
5-amino-1-(2,6-dimethylphenyl)-3-methylpyrazole-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4/c1-8-5-4-6-9(2)12(8)17-13(15)11(7-14)10(3)16-17/h4-6H,15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWNOUFMCHNQEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C(=C(C(=N2)C)C#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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